Cas no 1287227-88-6 (3-(Dimethylamino)-1-(2-fluoro-1,1'-biphenyl-4-yl)prop-2-en-1-one)

• Product Name: 3-(Dimethylamino)-1-(2-fluoro-1,1'-biphenyl-4-yl)prop-2-en-1-one
• CAS No: 1287227-88-6
• MF: C₁₇H₁₆FNO
• MW: 269.313447952271
• CID: 4692981
• Update Time: 2025-11-01

3-(Dimethylamino)-1-(2-fluoro-1,1'-biphenyl-4-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(Dimethylamino)-1-(2-fluoro-1,1'-biphenyl-4-yl)prop-2-en-1-one

• Inchi： 1S/C17H16FNO/c1-19(2)11-10-17(20)14-8-9-15(16(18)12-14)13-6-4-3-5-7-13/h3-12H,1-2H3/b11-10+
• InChI Key： NDFSJPDKGCMCOA-ZHACJKMWSA-N
• SMILES： FC1C=C(C(/C=C/N(C)C)=O)C=CC=1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 347
• Topological Polar Surface Area: 20.3

Additional information on 3-(Dimethylamino)-1-(2-fluoro-1,1'-biphenyl-4-yl)prop-2-en-1-one

Introduction to 3-(Dimethylamino)-1-(2-fluoro-1,1'-biphenyl-4-yl)prop-2-en-1-one (CAS No. 1287227-88-6)

3-(Dimethylamino)-1-(2-fluoro-1,1'-biphenyl-4-yl)prop-2-en-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 1287227-88-6, features a biphenyl core with a fluoro substituent, combined with an α,β-unsaturated ketone moiety and a dimethylamino group. Such a molecular architecture not only imparts distinctive electronic and steric characteristics but also opens up diverse possibilities for its application in medicinal chemistry and advanced material synthesis.

The biphenyl moiety, particularly the 4-substituted biphenyl ring in this compound, is well-known for its role in enhancing molecular rigidity and stability. The introduction of a fluoro group at the 2-position of the biphenyl ring further modulates the electronic properties of the molecule, making it more electron-withdrawing and thus influencing its reactivity and interaction with biological targets. This structural feature is particularly relevant in the design of drug candidates, where fine-tuning of electronic distributions can significantly impact binding affinity and selectivity.

The presence of an α,β-unsaturated ketone (prop-2-en-1-one) in the molecular structure introduces a region of high reactivity, which can be exploited for various chemical transformations. This unsaturated ketone is a versatile functional group that participates in multiple types of reactions, including Michael additions, aldol condensations, and cycloadditions. These reactions are not only academically fascinating but also have practical implications in synthetic chemistry, allowing for the construction of more complex molecules with tailored properties.

The terminal dimethylamino group adds another layer of functionality to the molecule. Dimethylamine is a common pharmacophore that contributes to basicity and can participate in hydrogen bonding interactions. In pharmaceutical applications, such groups are often crucial for modulating solubility, permeability, and metabolic stability of drug molecules. The combination of these features makes 3-(Dimethylamino)-1-(2-fluoro-1,1'-biphenyl-4-yl)prop-2-en-1-one a promising candidate for further exploration in drug discovery efforts.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of such compounds. Molecular modeling studies indicate that the fluoro-substituted biphenyl ring can engage in π-stacking interactions with biological targets, which is a common mechanism for many bioactive molecules. Additionally, the unsaturated ketone moiety can form hydrogen bonds or participate in hydrophobic interactions depending on the surrounding environment. These insights are invaluable for rational drug design and optimization.

In material science, this compound has shown potential as a building block for advanced polymers and organic electronic materials. The rigid biphenyl core provides structural integrity, while the fluoro group enhances thermal stability and chemical resistance. The unsaturated ketone can serve as a reactive site for polymerization or cross-linking reactions. Such properties make it an attractive candidate for developing high-performance materials with applications ranging from electronics to coatings.

The synthesis of 3-(Dimethylamino)-1-(2-fluoro-1,1'-biphenyl-4-yl)prop-2-en-1-one presents an interesting challenge due to its complex structure. Current synthetic strategies involve multi-step organic transformations that require careful control over reaction conditions to achieve high yields and purity. Advances in catalytic methods have recently enabled more efficient routes to this compound, reducing both reaction times and waste generation. These improvements align with the growing emphasis on sustainable chemistry practices.

The pharmacological potential of this compound has not been exhaustively explored but preliminary studies suggest that it may exhibit activity in several therapeutic areas. The combination of structural motifs known to interact with biological targets makes it a compelling candidate for further investigation. Researchers are particularly interested in its potential as an intermediate in the synthesis of more complex drug molecules or as a lead compound itself.

The role of fluorine substituents in medicinal chemistry cannot be overstated. Fluorine atoms can significantly alter pharmacokinetic properties such as metabolic stability and blood-brain barrier penetration. The presence of a fluoro group at the 2-position of the biphenyl ring in this compound likely contributes to these effects, making it an important consideration during drug development.

As our understanding of molecular interactions continues to evolve, compounds like 3-(Dimethylamino)-1-(2-fluoro-1,1'-biphenyl-4-yl)prop-2-en-1-one will continue to play a crucial role in advancing both pharmaceuticals and materials science. Their unique structural features offer opportunities for innovation across multiple disciplines, driving progress toward new treatments and technologies.